Cas no 85616-26-8 (1-(2-amino-4-thiazolyl)-1-Butanone)

• Product Name: 1-(2-amino-4-thiazolyl)-1-Butanone
• CAS No: 85616-26-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 2133183
• Update Time: 2023-11-18

1-(2-amino-4-thiazolyl)-1-Butanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-4-thiazolyl)-1-Butanone
• 1-(2-AMINO-1,3-THIAZOL-4-YL)BUTAN-1-ONE
• CID 13040576
• 1-Butanone, 1-(2-amino-4-thiazolyl)-

• Inchi： 1S/C7H10N2OS/c1-2-3-6(10)5-4-11-7(8)9-5/h4H,2-3H2,1H3,(H2,8,9)
• InChI Key： BWUZHCFDNHJEJI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±15.0 °C(Predicted)
• pka: 2.46±0.10(Predicted)